Cas no 316-46-1 (5-Fluorouridine)

5-fluorouridine is a metabolite of 5-fluorouracil (hy-90006), which is an effective inhibitor of ribozyme self cleavage. 5-fluorouridine can bind to total and poly-A RNA and has antiproliferative activity. 5-fluorouridine induces apoptosis

5-Fluorouridine structure

Product Name:5-Fluorouridine

CAS No:316-46-1

Molecular Formula:C₉H₁₁N₂O₆F

Molecular Weight:262.19184

MDL:MFCD00036832

CID:36807

PubChem ID:9427

5-Fluorouridine Properties

Names and Identifiers

- 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione
- 5-Fluorouracil-1beta-D-ribofuranoside
- 5-Fluoro Uridine
- 5-FLUORO-1-(BETA-D-RIBOFURANOSYL)URACIL
- 1-(β-D-Ribofuranosyl)-5-fluorouracil
- 5-FLUOROIDINE
- 5-fluoro-uridin
- 5-fluoro-uridine
- 5-Fluor-uridin
- 5-FU
- 5-fur
- 5-FUrd
- FLUOROURIDINE
- FUR
- FURD
- 5-Fluorouracil 1β-D-ribofuranoside
- 5-Fluorouridine
- NSC 146604
- 316-46-1
- AS-13467
- 5UD
- 4pb2
- 5-Fluorouracil 1-.beta.-D-arabinosyl
- AMY247
- DB01629
- 1-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidine-2,4-dione;FLUOROURIDINE
- 1-[(4S,2R,3R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,3-dihy dropyrimidine-2,4-dione
- EN300-221740
- Uridine, 5-fluoro-
- BDBM50132299
- UNII-4K0M952561
- DTXSID4040397
- 5-Fluorouridine, proapoptotic anitproliferative plant growth regulator
- NCGC00142485-01
- BP-58617
- MFCD00036832
- CS-0030739
- Q27073979
- 5-Fluorouridine, >=99.0% (HPLC)
- 5-FLUOROURACIL-1.BETA.-D-RIBOFURANOSIDE
- Z1741958657
- BIDD:GT0496
- SCHEMBL53091
- 1-(3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione(5F-dUrd)
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidine-2,4-dione
- AKOS015918304
- C9H11FN2O6
- J-700089
- 1-.beta.-D-Arabinofuranosyl-5-fluoro-(1H,3H)-pyrimidine-2,4-dione
- 18814-21-6
- 5-Fluoro-1-.beta.-D-ribofuranosyluracil
- A820941
- NSC-146604
- NS00015326
- CHEBI:40154
- 5-fluoro-d-uridine
- CHEMBL54918
- AKOS015852922
- F58596
- 1-((2R,5R)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione
- 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione
- HY-107856
- AFU
- NCGC00142485-02
- GTPL4614
- 4-24-00-01231 (Beilstein Handbook Reference)
- BRN 0033662
- NCGC00142485-03
- cid_1821
- 5-FLUOROURACIL-.BETA.-D-RIBOFURANOSIDE
- EINECS 206-260-3
- 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-fluoro-
- 4K0M952561
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidine-2,4-dione
- PD008907
- 5-Fluorouracil 1beta-D-ribofuranoside
- beta-D-5FdU
- 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
- DTXCID2020397
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-FLUOROURACIL-BETA-D-RIBOFURANOSIDE
- 1-(b-D-Xylofuranosyl)-5-fluorouracil
- DB-005381
- 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-5-fluoropyrimidine-2,4-dione
- +Expand
- MDL： MFCD00036832
- InChIKey： FHIDNBAQOFJWCA-UAKXSSHOSA-N
- Inchi： 1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6-,8-/m1/s1
- SMILES： O=C1NC(C(F)=CN1[C@@H]2O[C@H](CO)[C@@H](O)[C@H]2O)=O

Computed Properties

Exact Mass: 262.06000
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 262.06011424g/mol
Heavy Atom Count: 18
Complexity: 414
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.7
Topological Polar Surface Area: 119Å²

Experimental Properties

LogP: -2.71280
PSA: 124.78000
Refractive Index: 18 ° (C=1, H2O)
Water Partition Coefficient: dissolution
Boiling Point: No data available
Melting Point: 185°C(lit.)
Flash Point: No data available
Solubility: Soluble in Methanol (Slightly), Water (Slightly).
Color/Form: White to Yellow Solid
Solubility: Not available
Specific Rotation: 17 º (c=2, water 25 ºC)
Density: 1.4200 (estimate)

5-Fluorouridine Security Information

Symbol: GHS08
RTECS：YU8050000
WGK Germany：3
Safety Instruction： S22-S26-S36/37
Risk Phrases：R40
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H341-H373
Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
Prompt：warning
Storage Condition：2-8 °C
Risk Phrases： 68
Signal Word：Warning
FLUKA BRAND F CODES：10

5-Fluorouridine Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

5-Fluorouridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003N8J-1g	1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione	316-46-1	98%(HPLC)	1g	$39.00	2024-05-05
Alichem	A089000580-25g	1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione	316-46-1	97%	25g	$191.90	2023-09-02
Ambeed	A110675-250mg	1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione	316-46-1	97%	250mg	$7.0	2023-06-21
Apollo Scientific	PC4380B-1g	5-Fluorouridine	316-46-1	97%	1g	£43.00	2024-05-24
AstaTech	F58596-5/G	5-FLUOROURIDINE	316-46-1	97%	5g	$27	2023-09-15
Chemenu	CM167331-5g	1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione	316-46-1	97%	5g	$58	2023-01-06
Enamine	EN300-221740-0.05g	1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione	316-46-1	95%	0.05g	$19.0	2023-08-31
eNovation Chemicals LLC	D552663-1g	1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxyMethyl)tetrahydrofuran-2-yl)-5-fluoropyriMidine-2,4(1H,3H)-dione	316-46-1	97%	1g	$258	2022-09-06
Fluorochem	006461-1g	5-Fluorouridine	316-46-1	97%	1g	￡12.00	2022-03-01
Key Organics Ltd	AS-13467-1MG	5-Fluorouridine	316-46-1	>98%	1mg	£36.00	2023-09-08

5-Fluorouridine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:316-46-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:316-46-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:316-46-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

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S. P. Keerthana,P. Kolandaivel RSC Adv. 2015 5 34630
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5. Biocatalytic polymer thin films: optimization of the multilayered architecture towards in situ synthesis of anti-proliferative drugs

Sidsel ?. Andreasen,Betina Fejerskov,Alexander N. Zelikin Nanoscale 2014 6 4131
6. Structural study of amorphous platinum 5-fluorouridine green sulfate

Veli Etel?niemi,Ritva Serimaa,Tarja Laitalainen,Timo Paakkari J. Chem. Soc. Dalton Trans. 1998 3001
7. Synthesis of morpholino nucleosides starting from enantiopure glycidol

Marta Papis,Camilla Loro,Michele Penso,Gianluigi Broggini,Francesca Foschi Org. Chem. Front. 2022 9 2949
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Byung Ju Kim,Jinhua Zhang,Shenglan Tan,Donald S. Matteson,William H. Prusoff,Yung-Chi Cheng Org. Biomol. Chem. 2012 10 9349
9. Enzymatic synthesis of nucleoside analogues from uridines and vinyl esters in a continuous-flow microreactor

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316-46-1 (5-Fluorouridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:316-46-1)5-Fluorouridine

Purity:99%/99%

Quantity:25g/100g

Price($):215.0/570.0

Cas no 316-46-1 (5-Fluorouridine)

5-Fluorouridine Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Fluorouridine Security Information

5-Fluorouridine Customs Data

China Customs Code:

5-Fluorouridine Price

5-Fluorouridine Suppliers

5-Fluorouridine Related Literature

316-46-1 (5-Fluorouridine) Related Products